Lipophilicity Shift: 4-Hydroxycyclohexylalanine vs Cyclohexylalanine (ΔlogP ≈ 3.6 Units)
The introduction of a single hydroxyl group at the 4-position of the cyclohexyl ring reduces the predicted octanol–water partition coefficient by approximately 3.6 log units relative to the parent cyclohexylalanine [1][2]. This shift moves the compound from a moderately lipophilic domain (logP ≈ 1.4) into a distinctly hydrophilic regime (logP ≈ –2.2), substantially altering its behaviour in aqueous and biphasic systems.
| Evidence Dimension | Octanol–water partition coefficient (logP) |
|---|---|
| Target Compound Data | XLogP3-AA = –2.2 |
| Comparator Or Baseline | Cyclohexylalanine: experimental/logP = 1.43 |
| Quantified Difference | ΔlogP ≈ 3.63 units (target more hydrophilic) |
| Conditions | XLogP3-AA computed by PubChem 3.0 (2019); cyclohexylalanine logP from Chemsrc (CAS 4441-50-3) |
Why This Matters
A >3 log unit lipophilicity difference directly impacts aqueous solubility, HPLC retention time, and passive membrane permeability, guiding selection when a hydrophilic yet alicyclic residue is required.
- [1] PubChem CID 20440865, Computed Properties: XLogP3-AA = –2.2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_4-hydroxycyclohexyl_propanoic-acid View Source
- [2] Chemsrc, CAS 4441-50-3 (3-cyclohexylalanine), LogP 1.43. https://m.chemsrc.com/baike/2422537.html View Source
